Cas no 1396876-10-0 (1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea)

1-Cyclohexyl-3-(pyridin-3-yl)methyl-3-[2-(thiophen-2-yl)ethyl]urea is a synthetic urea derivative featuring a cyclohexyl group, a pyridinylmethyl moiety, and a thiophenylethyl substituent. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its multifunctional structure, which allows for versatile reactivity and binding interactions. The presence of both heterocyclic (pyridine and thiophene) and aliphatic (cyclohexyl) components enhances its applicability in drug design, particularly for targeting receptors or enzymes with mixed hydrophobic and polar binding sites. Its well-defined molecular architecture facilitates precise modifications for structure-activity relationship studies. The compound's stability under standard conditions further supports its utility in synthetic and medicinal chemistry applications.

1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea structure

1396876-10-0 structure

Product Name:1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea

CAS No:1396876-10-0

MF:C₁₉H₂₅N₃OS

MW:343.486303091049

CID:5889888

PubChem ID:71781310

Update Time:2025-05-27

1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

- 1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea
- AKOS024522467
- F5854-1969
- 1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
- 3-cyclohexyl-1-(pyridin-3-ylmethyl)-1-(2-thiophen-2-ylethyl)urea
- VU0523921-1
- 1396876-10-0
- 3-cyclohexyl-1-(pyridin-3-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea
- Inchi： 1S/C19H25N3OS/c23-19(21-17-7-2-1-3-8-17)22(12-10-18-9-5-13-24-18)15-16-6-4-11-20-14-16/h4-6,9,11,13-14,17H,1-3,7-8,10,12,15H2,(H,21,23)
- InChI Key： CCQIPUZKRRNSAY-UHFFFAOYSA-N
- SMILES： S1C=CC=C1CCN(CC1C=NC=CC=1)C(NC1CCCCC1)=O

Computed Properties

Exact Mass: 343.17183360g/mol
Monoisotopic Mass: 343.17183360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 73.5Å²

1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5854-1969-2μmol	1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea	1396876-10-0	2μmol	$57.0	2023-09-09
Life Chemicals	F5854-1969-1mg	1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea	1396876-10-0	1mg	$54.0	2023-09-09
Life Chemicals	F5854-1969-2mg	1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea	1396876-10-0	2mg	$59.0	2023-09-09
Life Chemicals	F5854-1969-3mg	1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea	1396876-10-0	3mg	$63.0	2023-09-09
Life Chemicals	F5854-1969-5μmol	1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea	1396876-10-0	5μmol	$63.0	2023-09-09
Life Chemicals	F5854-1969-10μmol	1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea	1396876-10-0	10μmol	$69.0	2023-09-09
Life Chemicals	F5854-1969-4mg	1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea	1396876-10-0	4mg	$66.0	2023-09-09
Life Chemicals	F5854-1969-5mg	1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea	1396876-10-0	5mg	$69.0	2023-09-09
Life Chemicals	F5854-1969-10mg	1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea	1396876-10-0	10mg	$79.0	2023-09-09